Cas no 2121515-17-9 (3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester)

• Product Name: 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester
• CAS No: 2121515-17-9
• MF: C₁₆H₂₀BF₃O₅
• MW: 360.133215904236
• MDL: MFCD24040005
• CID: 5078742
• Update Time: 2026-03-01

3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester
• Ethyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzoate
• ETHYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHOXY)BENZOATE
• AT23443

• MDL： MFCD24040005
• Inchi： 1S/C16H20BF3O5/c1-6-22-13(21)11-9-10(7-8-12(11)23-16(18,19)20)17-24-14(2,3)15(4,5)25-17/h7-9H,6H2,1-5H3
• InChI Key： LSLYULZWVCURCK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester

Introduction to 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester (CAS No. 2121515-17-9) in Modern Chemical Biology and Medicinal Chemistry

3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester, identified by the chemical abstracts service number 2121515-17-9, is a sophisticated organoboron compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This boronic acid derivative, featuring a trifluoromethoxy substituent and an ethoxycarbonyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound belongs to the class of pinacol esters, which are known for their stability and ease of handling in organic reactions. The presence of both the trifluoromethoxy (–OCH₂CF₃) and ethoxycarbonyl (–COOEt) functional groups imparts distinct reactivity, making it particularly useful in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is pivotal in constructing biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals.

In recent years, boronic acids have emerged as critical tools in drug discovery due to their ability to form reversible covalent bonds with biological targets. The 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester is no exception, offering a versatile scaffold for the development of novel therapeutic agents. Its trifluoromethyl group enhances lipophilicity and metabolic stability, while the ethoxycarbonyl moiety provides a handle for further derivatization.

One of the most compelling applications of this compound is in the field of carbohydrate chemistry. Boronic acids are well-known for their ability to mimic aldoses through formation of glycosidic bonds. The trifluoromethoxy group in this molecule further modulates its interaction with biological receptors, making it an ideal candidate for designing carbohydrate-based inhibitors. Such inhibitors have shown promise in treating infections caused by pathogenic bacteria and fungi, as well as in regulating immune responses.

Recent studies have highlighted the role of this compound in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester can be used to synthesize small-molecule inhibitors that target specific kinase domains. The trifluoromethoxy group enhances binding affinity by improving hydrophobic interactions, while the boronic acid moiety allows for covalent capture of the active site.

The pharmaceutical industry has also explored this compound for its potential in creating protease inhibitors. Proteases are enzymes that cleave peptide bonds, and their overactivity is associated with conditions such as Alzheimer's disease and certain types of cancer. By designing molecules that incorporate the 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester scaffold, researchers aim to develop potent inhibitors that can selectively target pathological proteases without affecting beneficial enzymes.

Moreover, the compound's stability under various reaction conditions makes it an attractive choice for library synthesis. High-throughput screening campaigns often require robust intermediates that can withstand multiple synthetic transformations without degradation. The pinacol ester form ensures compatibility with a wide range of reagents, facilitating efficient diversification of molecular structures.

In conclusion, 3-Ethoxycarbonyl-4-(trifluoromethoxy)phenylboronic acid pinacol ester (CAS No. 2121515-17-9) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, underscoring its importance as a building block for innovative medicinal chemistry endeavors.